Cas no 2408131-70-2 (Bempedoic acid-d)

• Product Name: Bempedoic acid-d
• CAS No: 2408131-70-2
• MF: C₁₉H₃₆O₅
• MW: 348.51
• CID: 5070100
• PubChem ID: 150503446
• Update Time: 2026-03-01

Bempedoic acid-d Chemical and Physical Properties

Names and Identifiers

• Bempedoic acid-d4
• Bempedoic acid-d
• Bempedoic Acid D4
• CS-0436245
• MS-25380
• ARD181850D4
• 7,7,9,9-tetradeuterio-8-hydroxy-2,2,14,14-tetramethylpentadecanedioic acid
• DA-61568
• HY-12357S2
• 2408131-70-2
• 1ST181850D4

• Inchi： 1S/C19H36O5/c1-18(2,16(21)22)13-9-5-7-11-15(20)12-8-6-10-14-19(3,4)17(23)24/h15,20H,5-14H2,1-4H3,(H,21,22)(H,23,24)/i11D2,12D2
• InChI Key： HYHMLYSLQUKXKP-AREBVXNXSA-N
• SMILES： OC(=O)C(C)(CCCCC([2H])([2H])C(C([2H])([2H])CCCCC(C)(C)C(=O)O)O)C

Computed Properties

• Exact Mass: 348.28138123g/mol
• Monoisotopic Mass: 348.28138123g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94.8Ų

Additional information on Bempedoic acid-d

Bempedoic Acid-d: A Comprehensive Overview

Bempedoic acid-d, also known by its CAS number 2408131-70-2, is a compound of significant interest in the fields of pharmacology and drug development. This compound has garnered attention due to its potential applications in treating various metabolic disorders and cardiovascular diseases. Recent studies have highlighted its unique mechanism of action, which involves modulation of lipid metabolism and anti-inflammatory properties.

The chemical structure of Bempedoic acid-d is characterized by a dicarboxylic acid group, which plays a crucial role in its biological activity. Researchers have found that this compound acts as an inhibitor of ATP citrate lyase (ACL), an enzyme that is pivotal in cellular lipid synthesis. By inhibiting ACL, Bempedoic acid-d effectively reduces cholesterol and fatty acid synthesis, making it a promising candidate for managing hyperlipidemia and related conditions.

Recent clinical trials have demonstrated the efficacy of Bempetoic acid-d in lowering low-density lipoprotein (LDL) cholesterol levels in patients with heterozygous familial hypercholesterolemia (HeFH). These trials have shown significant reductions in LDL-C levels, suggesting that this compound could serve as a complementary therapy to statins or other lipid-lowering agents. Moreover, the compound's anti-inflammatory properties have been explored in the context of metabolic syndrome, where chronic inflammation is a key contributor to cardiovascular risk.

In addition to its lipid-lowering effects, Bempetoic acid-d has shown potential in modulating glucose metabolism. Studies indicate that it may improve insulin sensitivity and reduce glycosylated hemoglobin (HbA1c) levels in diabetic patients. This dual action on both lipid and glucose metabolism underscores its versatility as a therapeutic agent.

The development of Bempetoic acid-d has been supported by advancements in synthetic chemistry, enabling the efficient production of this compound for preclinical and clinical studies. Researchers have also explored the use of isotopic labeling, such as deuterium incorporation (d), to enhance the stability and bioavailability of the compound. This approach has shown promise in improving the pharmacokinetic profile of Bempetoic acid-d, making it more suitable for long-term therapeutic use.

Looking ahead, ongoing research aims to further elucidate the molecular mechanisms underlying the effects of Bempetoic acid-d. Investigators are particularly interested in understanding how this compound interacts with other cellular pathways involved in energy metabolism and inflammation. Such insights could pave the way for novel therapeutic strategies targeting not only cardiovascular diseases but also other conditions characterized by dyslipidemia and insulin resistance.

In conclusion, Bempetoic acid-d, with its unique pharmacological profile and promising clinical results, represents a significant advancement in the treatment of metabolic disorders. As research continues to uncover its full potential, this compound holds great promise for improving patient outcomes in cardiovascular medicine.